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Compound of Interest

Compound Name: Aniline Black

Cat. No.: B576688 Get Quote

In the diverse landscape of industrial pigments, the selection of a black pigment is a critical

decision for researchers, scientists, and drug development professionals, impacting not only

the aesthetic qualities of a product but also its functional performance and long-term stability.

This guide provides an objective comparison of Aniline Black (Pigment Black 1) with two other

widely used black pigments: Carbon Black (Pigment Black 7) and Iron Oxide Black (Pigment

Black 11). The following sections present a detailed analysis of their key performance

indicators, supported by experimental data and standardized testing protocols.

Quantitative Performance Comparison
The selection of an appropriate black pigment is contingent on the specific requirements of the

application. The data presented in the following table summarizes the key performance

characteristics of Aniline Black, Carbon Black, and Iron Oxide Black, offering a clear,

comparative overview.
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Performance Metric
Aniline Black
(Pigment Black 1)

Carbon Black
(Pigment Black 7)

Iron Oxide Black
(Pigment Black 11)

Color
Deep black with a red

undertone
Deep, neutral black

Neutral to slightly

brownish black

Tinting Strength
Relatively Low (95-

105%)[1]
Very High (100-130%) High (95-105%)[2][3]

Lightfastness (Blue

Wool Scale)

Excellent (Typically 7-

8)
Excellent (7-8)[4] Excellent (Typically 8)

Heat Stability ~ 200°C[1][5]
High (Varies by grade,

>250°C)
Up to 300°C[6]

Chemical Resistance Good[7] Excellent[4] Excellent[6]

Acid Resistance Good Excellent (5/5)[4] High

Alkali Resistance Good Excellent (5/5)[4] High

UV Resistance

Good (Lower UV

absorption than

Carbon Black)[1]

Excellent Excellent

Electrical Properties
Non-conductive /

Antistatic[7]

Conductive (Varies by

grade)
Insulating

pH Value 6.0 - 8.0[1] 4.0 - 8.0[4] 4.0 - 8.0[2]

Particle Size
Larger than Carbon

Black
Very fine Varies

Oil Absorption ~104 g/100g [1] 55-85 g/100g [4] 13-25 g/100g [8][9]

Key Performance Attributes: A Deeper Dive
Aniline Black is a synthetic organic pigment valued for its unique deep black hue with a

characteristic reddish undertone.[1] Its lower tinting strength compared to Carbon Black can be

advantageous in applications requiring subtle shading.[1] A notable feature is its lower

absorption of UV radiation, which makes it particularly suitable for UV-curing systems.[1]

Furthermore, its non-conductive and antistatic properties differentiate it from many grades of
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Carbon Black, opening up applications in electronics and specialized coatings where electrical

conductivity is undesirable.[7]

Carbon Black is the most ubiquitous black pigment in the industry, renowned for its exceptional

tinting strength and deep, intense black color.[10] Produced by the incomplete combustion of

hydrocarbons, its very fine particle size contributes to its high surface area and superior hiding

power.[10] Carbon Black offers excellent UV protection and weather resistance, making it a

preferred choice for durable coatings and plastics.[9] Depending on the manufacturing process,

different grades of Carbon Black can be produced, some of which are electrically conductive.

[11]

Iron Oxide Black is an inorganic pigment known for its outstanding durability, lightfastness, and

chemical stability.[12] It is non-toxic and provides excellent resistance to weathering, making it

a reliable choice for construction materials, coatings, and other outdoor applications.[12] While

its tinting strength is high, it generally does not reach the intensity of Carbon Black.[6]

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

accuracy and comparability. The following are outlines of the key experimental protocols used

to evaluate pigment performance.

Pigment Performance Evaluation Workflow
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Sample Preparation

Performance Testing

Data Analysis & Comparison

Pigment Selection
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(e.g., Mechanical Muller)

Vehicle/Binder Selection

Tinting Strength
(ASTM D387)

Lightfastness
(ISO 105-B02) Heat Stability Chemical Resistance

(ISO 2812)
Electrical Resistivity

(ASTM D257)

Quantitative Data Collection

Comparative Analysis

Qualitative Observation
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Caption: A logical workflow for the comprehensive evaluation of industrial pigments.

Tinting Strength (ASTM D387)
The tinting strength of a chromatic pigment is determined by comparing it to a standard

reference of the same type.[2][3][13][14]
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Preparation of Dispersions: A specified amount of the test pigment and a standard white

pigment (e.g., zinc oxide) are dispersed in a suitable vehicle (e.g., linseed oil) using a

mechanical muller.[2][3] The dispersion is carried out for a predetermined number of

revolutions to ensure thorough mixing.

Color Comparison: The resulting colored paste (tint) is drawn down on a substrate alongside

the tint prepared with the reference standard pigment.

Evaluation: The relative tinting strength is assessed visually or instrumentally by comparing

the color intensity of the two samples.[15]

Lightfastness (ISO 105-B02)
This method determines the resistance of a colorant to fading when exposed to an artificial light

source that mimics natural daylight.[1][4]

Sample Preparation: The pigment is incorporated into a suitable medium and applied to a

substrate. A portion of the sample is masked to serve as an unexposed reference.[1]

Exposure: The prepared sample and a set of Blue Wool standards (rated 1 to 8) are

simultaneously exposed to a xenon arc lamp under controlled conditions of temperature and

humidity.[1][5]

Assessment: The fading of the test sample is periodically compared to the fading of the Blue

Wool standards. The lightfastness rating is the number of the Blue Wool standard that

exhibits a similar degree of fading.[10][16]

Heat Stability
This test evaluates the ability of a pigment to withstand high temperatures without significant

color change.[17]

Sample Preparation: The pigment is incorporated into the desired medium (e.g., a polymer).

Heating: The prepared sample is placed in a constant temperature oven at a specified

temperature for a defined period (e.g., 30-60 minutes).[17]
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Evaluation: After cooling to room temperature, the color of the heated sample is compared to

an unheated sample. The color change is typically measured using a spectrophotometer,

and the maximum temperature at which the color change remains within an acceptable

tolerance is determined.[17]

Chemical Resistance (ISO 2812)
This standard specifies methods for determining the resistance of a coating to the effects of

liquids.[18][19][20]

Sample Preparation: A coating containing the pigment is applied to a standard panel and

allowed to cure.

Exposure: The coated panel is partially or fully immersed in the test liquid (e.g., acids, alkalis,

solvents) for a specified duration and at a controlled temperature.[18]

Evaluation: After removal from the liquid and drying, the coating is examined for any changes

in appearance, such as discoloration, blistering, softening, or loss of adhesion.[18] The

resistance is rated based on the extent of these changes.

Electrical Resistivity (ASTM D257)
This test method covers the determination of the DC resistance or conductance of insulating

materials.[21][22][23][24]

Specimen and Electrode Preparation: A specimen of the material containing the pigment is

prepared in a standard size and shape. Electrodes are applied to the specimen in a defined

configuration.

Measurement: A DC voltage is applied across the electrodes for a specified time, and the

resulting current is measured.

Calculation: The volume or surface resistivity is calculated from the measured resistance and

the dimensions of the specimen and electrodes. This provides a quantitative measure of the

material's insulating properties.

Signaling Pathway for Pigment Selection

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://en1.nbchao.com/k/1048/
https://www.sciomax.com/iso-2812%E2%80%911-2812%E2%80%914iso-enpaints-and-varnishes-determination-of-resistance-to-liquids-immersion-spotting-methods-discuss-the-specific-use-and-purpose-you-ca/
https://industrialphysics.com/standards/iso-2812/
https://www.lucideon.com/testing-characterisation/test-methods/dc-current-surface-and-volume-resistivity-astm-d257-test-method
https://www.sciomax.com/iso-2812%E2%80%911-2812%E2%80%914iso-enpaints-and-varnishes-determination-of-resistance-to-liquids-immersion-spotting-methods-discuss-the-specific-use-and-purpose-you-ca/
https://www.sciomax.com/iso-2812%E2%80%911-2812%E2%80%914iso-enpaints-and-varnishes-determination-of-resistance-to-liquids-immersion-spotting-methods-discuss-the-specific-use-and-purpose-you-ca/
https://www.kiyorndlab.com/surface-resistivity-testing-as-per-astm-d257/
https://www-eng.lbl.gov/~shuman/NEXT/CURRENT_DESIGN/TP/MATERIALS/ASTM-D257_resistance_meas.pdf
https://www.scribd.com/document/844678665/ASTM-D257-99
https://www.intertek.com/polymers-plastics/testlopedia/surface-and-volume-resistivity-astm-d257/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The decision-making process for selecting the optimal black pigment involves a series of

considerations based on the desired end-use application.

Key Selection Criteria

Pigment Choice

Application Requirement Analysis

High Tinting Strength & UV Resistance?

Non-Conductivity & Antistatic Properties?

Exceptional Durability & Chemical Resistance?

Carbon Black

Yes

Aniline Black

Yes

Iron Oxide Black

Yes

Click to download full resolution via product page

Caption: A decision pathway for selecting a black pigment based on primary performance

requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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